2-(2,4-dibromophenoxy)-N-(4-hydroxy-2-methylphenyl)propanamide

• Molecular Formula: C16H15Br2NO3
• Molecular Weight: 429.1 g/mol
• IUPAC Name: 2-(2,4-dibromophenoxy)-N-(4-hydroxy-2-methylphenyl)propanamide
• InChI: InChI=1S/C16H15Br2NO3/c1-9-7-12(20)4-5-14(9)19-16(21)10(2)22-15-6-3-11(17)8-13(15)18/h3-8,10,20H,1-2H3,(H,19,21)
• InChI Key: SGQAQKIIQXKUPE-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)O)NC(=O)C(C)OC2=C(C=C(C=C2)Br)Br

Description

2-(2,4-dibromophenoxy)-N-(4-hydroxy-2-methylphenyl)propanamide, commonly known as BPN-15606, is a small molecule drug that has been studied for its potential use in the treatment of Alzheimer's disease. This compound has shown promising results in preclinical studies and is currently undergoing clinical trials.

Mechanism of Action

BPN-15606 works by targeting the enzyme beta-secretase, which is responsible for the production of amyloid beta peptides. By inhibiting this enzyme, BPN-15606 reduces the production of amyloid beta and prevents the formation of amyloid beta plaques in the brain.
Biochemical and physiological effects:
In addition to its effects on amyloid beta production, BPN-15606 has also been shown to reduce inflammation in the brain and improve synaptic function. These effects may contribute to its ability to improve cognitive function in preclinical models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of BPN-15606 is that it has shown good efficacy in preclinical models of Alzheimer's disease, making it a promising candidate for further development. However, one limitation is that it has not yet been tested in humans, so its safety and efficacy in humans are still unknown.

Future Directions

There are several future directions for research on BPN-15606. One area of interest is in understanding its potential use in combination with other drugs for the treatment of Alzheimer's disease. Another area of interest is in studying its effects on other neurological disorders, such as Parkinson's disease and Huntington's disease. Additionally, further research is needed to determine the optimal dosing and administration of BPN-15606 for maximum efficacy and safety.

Synthesis Methods

BPN-15606 is synthesized through a multi-step process, starting with the reaction of 2,4-dibromophenol and 4-hydroxy-2-methylbenzaldehyde to form a key intermediate. This intermediate is then reacted with a propanamide derivative to produce the final product, BPN-15606.

Scientific Research Applications

BPN-15606 has been studied extensively in preclinical models of Alzheimer's disease, where it has been shown to improve cognitive function and reduce the accumulation of amyloid beta plaques in the brain. These plaques are a hallmark of Alzheimer's disease and are thought to contribute to the cognitive decline seen in patients.